![molecular formula C₂₄H₆Br₆ B1145127 2,3,8,9,14,15-Hexabromo-5,6,11,12,17,18-hexadehydro-tribenzo[a,e,i]cyclododecene CAS No. 529502-64-5](/img/no-structure.png)
2,3,8,9,14,15-Hexabromo-5,6,11,12,17,18-hexadehydro-tribenzo[a,e,i]cyclododecene
Description
Synthesis Analysis
HBCD is synthesized through the reaction of hexachlorocyclododecane with bromine in the presence of a catalyst. The process involves multiple steps and requires careful control of reaction conditions to achieve high yield and purity.Molecular Structure Analysis
The molecular formula of HBCD is C24H6Br6, and its molecular weight is 773.73 . The structure consists of a cyclododecene ring with three benzene rings attached at positions 2,3,8,9,14,15, and bromine atoms attached to the benzene rings .Physical And Chemical Properties Analysis
The boiling point of HBCD is predicted to be 711.0±60.0 °C, and its density is predicted to be 2.46±0.1 g/cm3 .Mechanism of Action
The mechanism of action of HBCD as a flame retardant involves the interruption of combustion reactions by releasing free radicals and inhibiting the formation of flammable gases. HBCD can also act as an antioxidant and reduce the formation of toxic byproducts during combustion.
Safety and Hazards
properties
CAS RN |
529502-64-5 |
|---|---|
Product Name |
2,3,8,9,14,15-Hexabromo-5,6,11,12,17,18-hexadehydro-tribenzo[a,e,i]cyclododecene |
Molecular Formula |
C₂₄H₆Br₆ |
Molecular Weight |
773.73 |
Origin of Product |
United States |
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